[3-[(E)-2-quinolin-2-ylethenyl]phenyl] acetate

• IUPAC Name: [3-[(E)-2-quinolin-2-ylethenyl]phenyl] acetate
• InChI: InChI=1S/C19H15NO2/c1-14(21)22-18-7-4-5-15(13-18)9-11-17-12-10-16-6-2-3-8-19(16)20-17/h2-13H,1H3/b11-9+
• InChI Key: BVBSOPCECAEBIX-PKNBQFBNSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC(=C1)C=CC2=NC3=CC=CC=C3C=C2
• Isomeric SMILES: CC(=O)OC1=CC=CC(=C1)/C=C/C2=NC3=CC=CC=C3C=C2
• Molecular Formula: C19H15NO2
• Molecular Weight: 289.3 g/mol

Description

[3-[(E)-2-quinolin-2-ylethenyl]phenyl] acetate is a complex organic compound that features a quinoline moiety linked to a phenyl acetate group via an ethenyl bridge

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the cyclization of aniline derivatives with aldehydes or ketones to form the quinoline ring . The ethenyl bridge can be introduced via a Wittig reaction, where a phosphonium ylide reacts with an aldehyde to form the ethenyl linkage . Finally, the phenyl acetate group can be attached through esterification reactions using acetic anhydride or acetyl chloride in the presence of a base .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors for the cyclization and Wittig reactions, as well as automated systems for esterification to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

[3-[(E)-2-quinolin-2-ylethenyl]phenyl] acetate undergoes various chemical reactions, including:

Oxidation: The ethenyl group can be oxidized to form epoxides or diols using oxidizing agents like m-chloroperbenzoic acid (m-CPBA) or osmium tetroxide (OsO4).

Reduction: The ethenyl group can be reduced to an ethyl group using hydrogenation catalysts such as palladium on carbon (Pd/C) under hydrogen atmosphere.

Substitution: The phenyl acetate group can undergo nucleophilic substitution reactions, where the acetate group is replaced by other nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: m-CPBA, OsO4

Reduction: Pd/C, hydrogen gas

Substitution: Amines, thiols

Major Products

Oxidation: Epoxides, diols

Reduction: Ethyl derivatives

Substitution: Amine or thiol derivatives

Scientific Research Applications

Chemistry

In chemistry, [3-[(E)-2-quinolin-2-ylethenyl]phenyl] acetate is used as a building block for the synthesis of more complex molecules.

Biology

In biological research, this compound is studied for its potential as a fluorescent probe due to the quinoline moiety, which exhibits strong fluorescence properties. It is also investigated for its potential as a ligand in metal coordination complexes .

Medicine

In medicinal chemistry, [3-[(E)-2-quinolin-2-ylethenyl]phenyl] acetate is explored for its potential as an anticancer agent. The quinoline core is known for its ability to intercalate with DNA, potentially inhibiting cancer cell proliferation .

Industry

In the industrial sector, this compound is used in the development of new materials, such as polymers and dyes. Its unique structure allows for the creation of materials with specific properties, such as enhanced thermal stability or improved optical characteristics .

Mechanism of Action

The mechanism of action of [3-[(E)-2-quinolin-2-ylethenyl]phenyl] acetate involves its interaction with molecular targets such as DNA and enzymes. The quinoline moiety can intercalate with DNA, disrupting the replication process and leading to cell death . Additionally, the compound can inhibit enzymes involved in cell proliferation, further contributing to its potential anticancer activity .

Comparison with Similar Compounds

Similar Compounds

Quinoline: A simpler structure with a single nitrogen atom in the ring, used in antimalarial drugs.

Quinolone: Contains a ketone group, widely used as antibiotics.

Phenyl acetate: A simpler ester used in various industrial applications.

Uniqueness

[3-[(E)-2-quinolin-2-ylethenyl]phenyl] acetate is unique due to its combination of a quinoline moiety with an ethenyl bridge and a phenyl acetate group. This structure provides a versatile platform for further functionalization and application in various fields .